Cyclopentane, 1-bromo-3-methoxy-
Overview
Description
Cyclopentane, 1-bromo-3-methoxy- is a cyclic hydrocarbon with a molecular formula of C5H9BrO. It is a colorless liquid with a boiling point of 108 °C and a melting point of -73 °C. It is produced by the reaction of bromoacetic acid and cyclopentanone. This compound has been used in a variety of scientific research applications and is known for its unique properties.
Scientific Research Applications
Cyclopentane, 1-bromo-3-methoxy- has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It has also been used as a solvent in the synthesis of polymers and as a reagent in organic reactions. Additionally, it has been used in the synthesis of heterocyclic compounds and in the study of the structure and reactivity of organic molecules.
Mechanism of Action
Action Environment
The action, efficacy, and stability of 1-bromo-3-methoxycyclopentane can be influenced by various environmental factors . These may include the pH, temperature, and presence of other molecules in the environment. The compound’s cycloalkane structure may confer some degree of stability, while its bromo and methoxy groups could influence its reactivity and interactions with other molecules.
Advantages and Limitations for Lab Experiments
Cyclopentane, 1-bromo-3-methoxy- has several advantages and limitations when used in laboratory experiments. The main advantage of this compound is its low cost and availability. Additionally, it is relatively non-toxic and can be stored in a sealed container for extended periods of time. However, it has some limitations, such as its instability in the presence of light and air, and the fact that it can form explosive mixtures with some compounds.
Future Directions
There are several potential future directions for the use of cyclopentane, 1-bromo-3-methoxy-. One potential area of research is the development of new synthetic methods for the production of this compound. Additionally, further research could be done to explore its potential applications in the synthesis of pharmaceuticals and other organic compounds. Finally, further research could be done to explore its potential as a catalyst in organic reactions.
properties
IUPAC Name |
1-bromo-3-methoxycyclopentane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BrO/c1-8-6-3-2-5(7)4-6/h5-6H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBBUVUBRFAYZRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCC(C1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BrO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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